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Compound of Interest

Compound Name: Chloroethane

Cat. No.: B1197429

Chloroethane: A Technical Guide for Research
Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the physical and chemical properties of
chloroethane (ethyl chloride), a versatile compound utilized in various research and industrial
applications. It is intended to be a comprehensive resource for professionals in laboratory and
drug development settings, offering detailed data, experimental protocols, and safety
guidelines.

Physical and Chemical Properties

Chloroethane is a colorless, flammable gas at standard temperature and pressure, often
handled as a refrigerated or pressurized liquid.[1][2] It possesses a characteristic faint, sweet,
or pungent ether-like odor and a burning taste.[1][3]

Physical Properties

The key physical properties of chloroethane are summarized in the table below, providing
essential data for experimental design and safety considerations.
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Property Value References
Molecular Formula C2HsCl [4]
Molecular Weight 64.51 g/mol [2][5]
Boiling Point 12.3°C (54.1 °F) at 760 mmHg  [2][3]
Melting Point -138.7 °C (-217.7 °F) [2][3]
Density (liquid) 0.89 g/mL at 25 °C [6][7]
Vapor Density 2.22 (vs air) [31[8]
Vapor Pressure 1000 mmHg at 20 °C [3]
Flash Point -50 °C (-58 °F) [4]
Autoignition Temp. 519 °C (966 °F) [8]
Explosive Limits 3.8% - 15.4% in air [1][8]
Log Kow 1.43 [4]
Solubility

Chloroethane's solubility is a critical factor in its application as a solvent and reagent. It is
slightly soluble in water but demonstrates high solubility in many organic solvents.

Solvent Solubility References
Water 0.574 g/ 100 mL at 20 °C [5]

Ethanol 4?.3.9 /100 g at 21 °C; 5176]

Miscible

Diethyl Ether Miscible [5]

Benzene 110g/100gat 25 °C [4]

Acetone 103 g/100gat 25 °C [4]

Methanol 379g/100gat25-°C [4]
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Chemical Reactivity

Chloroethane is a versatile ethylating agent and participates in a range of chemical reactions.

[1]

Property Description References

Reacts violently with oxidizing
agents, alkali metals (e.g.,
o potassium, sodium), calcium,
Reactivity ] [3]1[6]
magnesium, and powdered
aluminum or zinc.[3] It is

sensitive to heat.[6]

Upon heating or burning, it
decomposes to produce toxic

and corrosive fumes, including

N hydrogen chloride and
Decomposition _ [8][]

phosgene.[8][9] It is thermally

stable up to 400 °C, at which

point it yields ethylene and

hydrogen chloride.[9]

It hydrolyzes in the presence
) of water or steam, particularly
Hydrolysis , _ [31[4]
with alkalis, to produce

corrosive fumes.[3][4]

Liquid chloroethane can attack
Corrosivity some forms of plastics, rubber,  [4]

and coatings.[4]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of chloroethane.
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Spectroscopy Key Data Points References

Two signals are observed: a
triplet around 1.48 ppm (CHs)
1H NMR and a quartet around 3.57 ppm  [5][10][11]
(CHz). The integration ratio is
3:2.

Two signals are expected,
13C NMR corresponding to the two [12][13]

distinct carbon environments.

C-H stretching: ~2880-3080
cm~1; C-H bending: ~1300-

Infrared (IR) ] [14][15]
1500 cm~1; C-Cl stretching:

~580-780 cm™1,

Molecular ion peaks (M+) are
observed at m/z 64 and 66,
corresponding to the 3°Cl and

Mass Spec (MS) 37Cl isotopes in an [15][16]
approximate 3:1 ratio. The
base peak is often the ethyl
cation [Cz2Hs]* at m/z 29.

Research Applications

Historically used as a refrigerant, anesthetic, and in the production of tetraethyllead,
chloroethane’s primary role in modern research is as an inexpensive ethylating agent.[1][15] It
is used to introduce an ethyl group (-CH2CHs) into various molecules.

Key applications include:

o Ethylcellulose Production: Used to convert cellulose into ethylcellulose, a widely used
thickener, binder, and film-former in pharmaceuticals, coatings, and cosmetics.[1][3]

» Organic Synthesis: Acts as an ethylating agent in reactions such as Friedel-Crafts alkylations
to produce ethylbenzene (a precursor to styrene) and in the synthesis of various dyes and
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drugs.[1][3][17]

o Organometallic Chemistry: Reacts with metals like aluminum to form organoaluminum
compounds, which are precursors to polymers.[1]

Experimental Protocols
Safe Handling and Storage

Due to its high flammability and volatility, strict safety protocols must be followed when handling
chloroethane.

Protocol:

o Work Area: All work must be conducted in a well-ventilated chemical fume hood. Ensure an
appropriate fire extinguisher (e.g., carbon dioxide, dry chemical) and safety shower/eyewash
station are readily accessible.

o Personal Protective Equipment (PPE): Wear safety goggles or a face shield, appropriate
chemical-resistant gloves (e.g., neoprene, viton), and a flame-resistant lab coat.[8][18]

o Dispensing: Chloroethane is typically supplied as a liquefied compressed gas. Dispense
slowly to prevent static electricity buildup and rapid, uncontrolled evaporation, which can
cause frostbite.[9][19] Use non-sparking tools.[8][9]

o Storage: Store cylinders or lecture bottles in a cool, dry, well-ventilated area away from heat,
sunlight, and ignition sources.[6][20] Store separately from incompatible materials such as
strong oxidizing agents and alkali metals.[6][7] Ensure containers are tightly sealed and
clearly labeled.

e Transport: When moving containers, use a sturdy cart with secondary containment.[20]

e Spills: In case of a small liquid spill, allow it to evaporate in the fume hood. For larger spills or
gas leaks, evacuate the area and follow emergency procedures.
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Logical relationship between chloroethane and its core safety requirements.

Protocol: Friedel-Crafts Ethylation of Benzene

This protocol describes a representative electrophilic aromatic substitution using chloroethane
to produce ethylbenzene.

Materials:

Anhydrous Benzene

Chloroethane

Anhydrous Aluminum Chloride (AICI3) catalyst

Anhydrous diethyl ether (solvent)
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» Round-bottom flask with reflux condenser and drying tube
o Stirring apparatus

e Ice bath

Procedure:

e Setup: Assemble a dry, three-necked round-bottom flask with a magnetic stirrer, a reflux
condenser fitted with a calcium chloride drying tube, and a dropping funnel. The entire
apparatus must be protected from atmospheric moisture.

o Catalyst Suspension: In the fume hood, charge the flask with anhydrous aluminum chloride
(1.1 eq) and anhydrous diethyl ether. Stir the mixture to form a suspension.

o Reactant Addition: Cool the flask in an ice bath. Add anhydrous benzene (1.0 eq) to the
dropping funnel and add it dropwise to the stirred AICls suspension.

o Chloroethane Introduction: Slowly bubble gaseous chloroethane through the reaction
mixture or add it as a chilled liquid dropwise. The reaction is exothermic; maintain the
temperature below 10 °C during addition.

o Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm
to room temperature. Stir for 1-2 hours. The reaction progress can be monitored by TLC or
GC.

o Workup: Cool the flask again in an ice bath and slowly add crushed ice, followed by dilute
HCI, to quench the reaction and decompose the aluminum chloride complex.

o Extraction & Purification: Transfer the mixture to a separatory funnel. Separate the organic
layer, wash with water and brine, dry over anhydrous MgSOa4, and remove the solvent by
rotary evaporation. The crude ethylbenzene can be purified by distillation.
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Experimental workflow for the Friedel-Crafts ethylation of benzene.
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Protocol: Spectroscopic Analysis

1H NMR Spectroscopy:

Sample Preparation: As chloroethane is a gas at room temperature, a cooled deuterated
solvent (e.g., CDCIs) in a standard 5 mm NMR tube can be used. Carefully bubble a small
amount of chloroethane gas through the solvent or add a drop of the chilled liquid. Cap the
tube immediately.

Instrumentation: Use a high-field NMR spectrometer (e.g., 400 MHz or higher).

Acquisition: Lock and shim the spectrometer on the deuterated solvent. Acquire a standard
one-dimensional *H NMR spectrum. Typically, 16-32 scans are sufficient.

Processing: Fourier transform the FID, phase the spectrum, and reference it to the residual
solvent peak or TMS. Integrate the signals to confirm the 3:2 proton ratio.

IR Spectroscopy (Gas Phase):

Sample Preparation: Evacuate a gas-phase IR cell. Introduce a small partial pressure of
chloroethane gas into the cell.

Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

Acquisition: Record a background spectrum of the empty gas cell. Record the sample
spectrum, typically over a range of 4000-400 cm~*. Co-add 16-32 scans to improve the
signal-to-noise ratio.

Processing: The background spectrum is automatically subtracted. Identify and label the
characteristic absorption bands for C-H and C-ClI bonds.

Mass Spectrometry:

o Sample Preparation: Introduce gaseous chloroethane directly into the ion source via a gas
inlet system or inject a dilute solution in a volatile solvent (e.g., methanol) for techniques like
Electron lonization (EI).
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Instrumentation: Employ a mass spectrometer, typically with an El source for small volatile
molecules.

Acquisition: Acquire the mass spectrum over a suitable m/z range (e.g., 10-100).

Analysis: ldentify the molecular ion peaks at m/z 64 and 66 and analyze the fragmentation
pattern.

Toxicology and Biological Effects

Chloroethane is the least toxic of the chloroethanes but is a central nervous system
depressant.[1]

Acute Exposure: Inhalation of vapors can cause effects similar to alcohol intoxication, lack of
muscle coordination, and unconsciousness at higher concentrations.[3] Rapid evaporation of
the liquid on skin can cause frostbite.[3]

Chronic Exposure: Long-term effects on humans are not well-documented. Animal studies
have shown potential effects on the lungs, liver, and kidneys.[3]

Carcinogenicity: The National Toxicology Program (NTP) has indicated that inhaled ethyl
chloride is carcinogenic in female mice and may be carcinogenic in rats.[21]

Mechanism of Anesthesia: The anesthetic effects of chloroethane and other general
anesthetics are not tied to a single receptor but are thought to involve potentiation of
inhibitory neurotransmitter receptors, such as GABA-A and glycine receptors, and disruption
of lipid rafts in neuronal membranes.[2][3][22][23]
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High-level overview of the proposed mechanism of action for chloroethane as a general
anesthetic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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